Hypoglycemic Activity in vivo: 4-Pentenoic Acid vs. Saturated and Structurally Related Fatty Acids
4-Pentenoic acid induces hypoglycemia in rats, whereas saturated pentanoic acid and 2-pentenoic acid do not [1]. 4-Pentenoic acid also causes ketosis with a lowering of the blood beta-hydroxybutyrate/acetoacetate ratio, an effect not observed with non-hypoglycemic controls [1]. This in vivo differentiation establishes 4-pentenoic acid as a selective inhibitor of long-chain fatty acid oxidation, unlike its analogs.
| Evidence Dimension | Hypoglycemic Activity in vivo (Rat Model) |
|---|---|
| Target Compound Data | Hypoglycemia (present) |
| Comparator Or Baseline | Pentanoic acid (no hypoglycemia); 2-Pentenoic acid (no hypoglycemia) |
| Quantified Difference | Qualitative difference: presence vs. absence |
| Conditions | In vivo, rat model; Blood glucose and ketone-body levels measured after compound administration |
Why This Matters
This unique bioactivity qualifies 4-pentenoic acid as a reference inhibitor for studying mitochondrial fatty acid oxidation pathways, an application for which pentanoic acid and 2-pentenoic acid are unsuitable.
- [1] Senior AE, Sherratt HSA. A comparison of the effects on blood glucose and ketone-body levels, and of the toxicities, of pent-4-enoic acid and four simple fatty acids. J Pharm Pharmacol. 1969;21(2):85-92. View Source
